Cas no 1240568-22-2 (2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one)

• Product Name: 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one
• CAS No: 1240568-22-2
• MF: C₁₇H₁₃N₃O₃
• MW: 307.303423643112
• MDL: MFCD16810705
• CID: 4690185
• Update Time: 2025-06-13

2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one Chemical and Physical Properties

Names and Identifiers

• 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one
• 1-(1,1'-Biphenyl-4-yl)-2-(4-nitro-1H-pyrazol-1-yl)ethanone
• 1-{[1,1'-biphenyl]-4-yl}-2-(4-nitro-1H-pyrazol-1-yl)ethan-1-one
• [O-][N+](=O)C1=CN(CC(=O)C2=CC=C(C=C2)C2=CC=CC=C2)N=C1

• MDL： MFCD16810705
• Inchi： 1S/C17H13N3O3/c21-17(12-19-11-16(10-18-19)20(22)23)15-8-6-14(7-9-15)13-4-2-1-3-5-13/h1-11H,12H2
• InChI Key： RRKQNMKYVLJFTC-UHFFFAOYSA-N
• SMILES： O=C(C1C=CC(=CC=1)C1C=CC=CC=1)CN1C=C(C=N1)[N+](=O)[O-]

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 23
• Rotatable Bond Count: 4
• Complexity: 423
• Topological Polar Surface Area: 80.7

Additional information on 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one

Recent Advances in the Study of 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one (CAS: 1240568-22-2)

The compound 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one (CAS: 1240568-22-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique nitro-pyrazole and biphenyl structural motifs, has shown promising potential in various therapeutic applications, particularly in the development of kinase inhibitors and anti-inflammatory agents. Recent studies have focused on elucidating its mechanism of action, optimizing its synthetic pathways, and evaluating its biological efficacy in preclinical models.

One of the key findings from recent research is the compound's ability to selectively inhibit specific kinase targets, such as JAK2 and FLT3, which are implicated in hematologic malignancies and autoimmune disorders. Structural-activity relationship (SAR) studies have revealed that the nitro group at the 4-position of the pyrazole ring plays a critical role in enhancing binding affinity and selectivity. Furthermore, modifications to the biphenyl moiety have been explored to improve pharmacokinetic properties, including solubility and metabolic stability.

In addition to its kinase inhibitory activity, 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one has demonstrated potent anti-inflammatory effects in vitro and in vivo. Mechanistic studies suggest that it modulates the NF-κB signaling pathway, thereby reducing the production of pro-inflammatory cytokines such as TNF-α and IL-6. These findings highlight its potential as a lead compound for the treatment of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease.

The synthetic routes for this compound have also been optimized in recent studies. A novel one-pot synthesis method has been developed, which significantly improves yield and reduces the number of purification steps. This advancement is expected to facilitate large-scale production and further pharmacological evaluation. Additionally, computational modeling and docking studies have provided insights into the compound's binding interactions with target proteins, aiding in the design of more potent derivatives.

Despite these promising results, challenges remain in the clinical translation of 2-(4-Nitro-1H-pyrazol-1-yl)-1-(4-phenylphenyl)ethan-1-one. Issues such as off-target effects and potential toxicity need to be addressed through comprehensive preclinical testing. Future research directions include the development of prodrug formulations to enhance bioavailability and the exploration of combination therapies to maximize therapeutic efficacy. Overall, this compound represents a valuable scaffold for the development of next-generation kinase inhibitors and anti-inflammatory agents, with the potential to address unmet medical needs in oncology and immunology.